Cas no 80945-36-4 (5-Hexen-2-one, 1-(methylsulfonyl)-)

• Product Name: 5-Hexen-2-one, 1-(methylsulfonyl)-
• CAS No: 80945-36-4
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 704738
• PubChem ID: 13213456
• Update Time: 2025-04-19

5-Hexen-2-one, 1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-2-one, 1-(methylsulfonyl)-
• 1-methylsulfonylhex-5-en-2-one
• DTXSID20528493
• 80945-36-4
• 1-(Methanesulfonyl)hex-5-en-2-one

• Inchi： 1S/C7H12O3S/c1-3-4-5-7(8)6-11(2,9)10/h3H,1,4-6H2,2H3
• InChI Key： PUSWGLIDBYAJNO-UHFFFAOYSA-N
• SMILES： S(C)(CC(CCC=C)=O)(=O)=O

Computed Properties

• Exact Mass: 176.05071541g/mol
• Monoisotopic Mass: 176.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.6Ų